Silver

Specification

• CAS No.: 7440-22-4
• Molecular Formula: Ag
• Molecular Weight: 107.868 g/mol
• IUPAC Name: silver
• Standard InChI: InChI=1S/Ag
• Standard InChI Key: BQCADISMDOOEFD-UHFFFAOYSA-N
• Impurities: ASTM B413 grade (Grade 99.90 Refined): 0.002 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.08 wt% Cu; MIL-S-13282b (Grade A): 0.005 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.10 wt% Cu, 0.001 wt% Se, 0.001 wt% Te; SAE/UNS P07931 (sterling silver): 0.05 wt% Fe, 0.03 wt% Pb, 0.05 wt% Ca, 0.06 wt% Zn, all others 0.06 wt%.
• SMILES: [Ag]
• Canonical SMILES: [Ag]
• Boiling Point: 4014 °F at 760 mmHg (NTP, 1992); Approx 2000 °C; 2212 °C; 4014 °F; 3632 °F
• Colorform: White metal, face-centered cubic structure; Metal: White lustrous solid.
• Melting Point: 1763.5 °F (NTP, 1992); 960.5 °C; 962 °C; 1763.5 °F; 1761 °F

Introduction

Physical and Chemical Properties

Fundamental Properties

Silver is characterized by exceptional thermal and electrical conductivity, making it valuable in numerous technological applications. At low temperatures, silver exhibits unique properties that make it particularly useful in the development of high-temperature superconductors. Pure silver serves as an essential component in superconductor wires, tapes, and films, where it shields the superconducting material while providing flexibility, strain relief, stabilization, and low-resistance electrical contact.

The thermal expansion coefficient of silver varies significantly with temperature, changing by several orders of magnitude between liquid-helium temperature and room temperature. This variation is represented by the equation:

α = (dL/dT)/L₀ = dln(L)/dT

Where L₀ is the specimen length at a reference temperature (conventionally 293 K or 20°C).

Solubility Properties of Silver Salts

Silver salts demonstrate varying degrees of solubility in water, which influences their applications across different fields. The following table presents the solubility of various silver salts in water at 25°C:

Silver (I) Salt	Chemical Formula	Solubility at 25°C (g/100 g H₂O)
Perchlorate	AgClO₄	500.0
Nitrate	AgNO₃	257.0
Fluoride	AgF	100.0
Acetate	CH₃COOAg	1.11
Permanganate	AgMnO₄	0.9
Sulfate	Ag₂SO₄	0.83
Nitrite	AgNO₂	0.42
Bromate	AgBrO₃	0.16
Salicylate	C₆H₄(OH)COOAg	0.095 (at 23°C)
Iodate	AgIO₃	0.044
Dichromate	Ag₂Cr₂O₇	0.0083 (at 15°C)
Chromate	Ag₂CrO₄	0.0035
Carbonate	Ag₂CO₃	0.0033

Forms and Compounds of Silver

Elemental Silver

Elemental silver is a lustrous white metal prized for its exceptional thermal and electrical conductivity. In its pure form, silver has been utilized for millennia in various applications, from currency and jewelry to specialized industrial uses.

Silver Salts and Compounds

Among silver compounds, silver nitrate (AgNO₃) is particularly notable as a versatile precursor to many other silver formulations. In solid silver nitrate, the silver atoms form pairs with Ag---Ag contacts of 3.227 Å, and each Ag⁺ center bonds to six oxygen centers of both uni- and bidentate nitrate ligands, with Ag-O distances ranging from 2.384 to 2.702 Å.

Silver nitrate decomposes when heated, with decomposition becoming appreciable around 250°C and completing at 440°C. Unlike most metal nitrates that thermally decompose to their respective oxides, the decomposition of silver nitrate yields elemental silver because silver oxide decomposes at a lower temperature than silver nitrate.

Silver Nanoparticles

Silver nanoparticles (Ag NPs) represent an advanced form of silver with unique properties due to their nanoscale dimensions. These particles have tunable physical and chemical characteristics that have been extensively studied to improve their applicability across multiple fields.

The synthesis of silver nanoparticles can be achieved through physicochemical or biological approaches, each with distinct advantages and limitations. Physicochemical methods often provide better control over particle size and shape but may involve prohibitive costs and hazardous chemicals. Conversely, biological synthesis approaches offer more environmentally friendly alternatives but may lack reproducibility for extensive applications.

Biological Effects of Silver

Antimicrobial Properties

Silver has been recognized for its potent antimicrobial properties since ancient times. In the context of growing resistance of microorganisms to commonly used antibiotics, silver plays a crucial role in combating various pathogens. Remarkably, there is only one known case of bacterial resistance to silver—the Pseudomonas stutzeri strain, which naturally occurs in silver mines.

Mechanisms of Action

Silver attacks various macromolecules in bacteria, leading to multiple alterations that contribute to its antimicrobial efficacy. These alterations include DNA condensation, membrane and protein damage, interactions with thiol groups, destabilization of iron-sulfide compounds, disruption of iron metabolism and homeostasis, and substitution for metals in metalloproteins.

Microscopic analysis of silver-treated bacteria reveals regions of higher electronic density in cell centers, representing condensed DNA. In vitro studies support the hypothesis that silver may contribute to DNA modification, creating potential for mutations and replication inhibition.

These changes result in the generation of reactive oxygen species (ROS) and increased membrane permeability in Gram-negative bacteria. This may enhance the activity of various antibiotics against these bacteria in different metabolic states and potentially resensitize resistant bacterial strains to antibiotics.

Toxicity Considerations

While silver demonstrates beneficial antimicrobial properties, it also exhibits toxicity, particularly to lower organisms. In vitro studies have shown that silver interaction with various cell cultures generally causes increased production of reactive oxygen species and decreases the cell's antioxidant defense system, leading to oxidative stress.

Medical and Pharmaceutical Applications

Historical Medical Uses

The healing properties of silver have been recognized and utilized since ancient times. Historically, silver compounds were administered orally for various ailments, though modern applications are primarily limited to external use due to safety considerations.

Throughout medical history, silver has transitioned from being used as an alternative treatment to becoming the subject of rigorous scientific investigation regarding its therapeutic potential.

Current Medical Applications

The development of research in coordination chemistry has created opportunities for designing new substances incorporating silver ions. These substances often exhibit increased potency and an extended antimicrobial spectrum compared to traditional silver compounds.

Silver-based compounds in modern medicine are primarily used for external applications, unlike their historical oral administration. These include wound dressings, topical creams, and antimicrobial coatings for medical devices.

Silver nanoparticles have found numerous applications in medicine due to their antimicrobial properties. They are used to enhance the activity of various drugs, including Amphotericin B, Nystatin, and Fluconazole. Additionally, they are incorporated into composite scaffolds for controlled release and targeted delivery of drugs, benefiting from their relatively low toxicity and biocompatibility.

Other Applications of Silver

Sensor Development

The surface plasmon resonance property of silver nanoparticles makes them excellent materials for developing biosensors and other sensing technologies. They are utilized in surface-enhanced Raman spectroscopy for detecting biomarkers, diseases, and pollutants. Additionally, silver nanoparticles demonstrate higher catalytic activity in photochemical reactions, making them valuable in various chemical processes.

Electronic Applications

Highly conductive silver nanoparticles are used in wearable and flexible sensors to generate electrocardiographs and other electronic measurements. The exceptional electrical conductivity of silver makes it valuable in numerous electronic applications where high performance is critical.

Superconductor Development

Pure silver is extensively used in the preparation of high-temperature superconductor components, including wires, tapes, and films. Despite its relatively high cost, silver's unique combination of properties makes it seemingly indispensable for achieving usable lengths of superconductor materials. In these applications, silver serves multiple functions: shielding the superconducting material from surrounding materials, providing flexibility and strain relief, and offering stabilization and low-resistance electrical contact.

Synthesis and Production Methods

Traditional Methods

Silver has traditionally been extracted from silver ores through various metallurgical processes. Pure silver can also be obtained from silver nitrate through chemical reduction.

Silver nitrate itself can be prepared by dissolving silver in nitric acid, followed by evaporation of the solution. The reaction stoichiometry depends on the concentration of nitric acid used, as previously described in the chemical properties section.

Modern Synthesis Approaches

Modern synthesis methods for silver nanoparticles can be broadly categorized into physicochemical and biological approaches. The choice of synthesis method significantly influences the properties and applications of the resulting silver nanoparticles.

Research continues to focus on developing technologies that offer potential benefits while minimizing risks to environmental and human health. This includes exploring greener synthesis methods that reduce the use of hazardous chemicals and energy-intensive processes.